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Compound of Interest

Compound Name: Cholesteryl 10-undecenoate

Cat. No.: B3123550 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Cholesteryl 10-undecenoate, a

cholesterol ester known for its liquid crystalline properties and applications in separation

science. While a complete, solved crystal structure with detailed crystallographic data is not

publicly available in the reviewed literature, this document consolidates the existing knowledge

on its synthesis, characterization, and physicochemical behavior.

Physicochemical Properties
Cholesteryl 10-undecenoate is a large, bulky molecule consisting of a cholesteric moiety

attached to a long alkyl chain via an ester linkage.[1] This unique structure imparts liquid

crystalline properties, which are crucial for its application as a bonded phase in microcolumn

liquid chromatography.[1] The molecule's ability to form ordered, yet fluid, phases allows for

high selectivity in separating structurally related compounds, such as pharmaceuticals.[1] The

separation mechanism is attributed to a combination of interactions: the long hydrocarbon

chain, the carbonyl group, and the bulky cholesteric moiety which can engage in π-π

interactions and steric effects.[1]
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Property Value Source

Molecular Formula C38H64O2 [2]

Molecular Weight 552.92 g/mol [2]

CAS Number 30948-01-7 [2]

Synthesis of Cholesteryl Esters
While a specific protocol for the synthesis of Cholesteryl 10-undecenoate was not detailed in

the provided literature, a general and widely applicable method for synthesizing cholesteryl

esters involves the esterification of cholesterol with the corresponding carboxylic acid or its

derivative. A plausible synthetic route for Cholesteryl 10-undecenoate would involve the

reaction of cholesterol with 10-undecenoic acid or its more reactive acid chloride.

A similar synthetic approach is reported for other cholesterol-based liquid crystals.[3] For

instance, the synthesis of perfluorinated acyl-functionalized cholesterol targets involves the

reaction of a modified cholesterol derivative with the appropriate acylating agent.[3]

Illustrative Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis of a cholesteryl ester.
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A generalized synthetic workflow for Cholesteryl 10-undecenoate.

Experimental Characterization
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The characterization of Cholesteryl 10-undecenoate and related materials involves various

analytical techniques to determine their structure, purity, and physical properties.

X-ray Diffraction (XRD)
X-ray diffraction is a powerful technique to study the ordering in crystalline and liquid crystalline

materials. While a full crystal structure of Cholesteryl 10-undecenoate is not available, XRD

studies on similar dimesogenic compounds containing cholesterol moieties reveal information

about their liquid crystalline phases.[4] For example, the diffraction patterns of a related

compound showed broad peaks indicative of a liquid-like correlation of molecules and smectic

fluctuations.[4] The interlayer distances of the smectic domains were found to be slightly

smaller than half of the estimated molecular length, suggesting an intercalated smectic phase.

[4]

Chromatographic Methods
The primary application highlighted in the literature for Cholesteryl 10-undecenoate is as a

stationary phase in high-performance liquid chromatography (HPLC).[1] Its performance is

typically evaluated by separating mixtures of known compounds and comparing its selectivity

and retention behavior to standard stationary phases like octadecyl silane (ODS).[1] The

enhanced selectivity of the cholesteryl phase is attributed to its unique molecular recognition

capabilities.[1]

Biological Context and Related Molecules
Cholesteryl esters, in general, play a crucial role in the transport and storage of cholesterol in

the body. The cholesteryl ester transfer protein (CETP) facilitates the transfer of cholesteryl

esters between lipoproteins.[5] The crystal structure of CETP reveals a long tunnel where lipid

molecules like cholesteryl esters are bound.[5] While there is no specific signaling pathway

described for Cholesteryl 10-undecenoate, its structural similarity to endogenous cholesteryl

esters suggests potential interactions with lipid transport and metabolism pathways.

The undecenoic acid moiety of Cholesteryl 10-undecenoate is also of interest, as derivatives

of 10-undecenoic acid have been reported to possess biological activities and can be used for

further functionalization.[6][7]
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The following diagram illustrates the relationship between cholesterol, its esterification, and its

transport by CETP.

Ester Synthesis

Lipoprotein Transport

Cholesterol

Esterification

Fatty Acid
(e.g., 10-Undecenoic Acid)

Cholesteryl Ester
(e.g., Cholesteryl 10-undecenoate)

CETP

Binds to

HDL LDL/VLDL

Transfer Transfer

Click to download full resolution via product page

Conceptual relationship of cholesteryl ester synthesis and transport.

Conclusion
Cholesteryl 10-undecenoate is a cholesterol derivative with significant potential in analytical

chemistry due to its liquid crystalline properties. While a detailed crystallographic structure

remains to be elucidated, this guide has summarized the current understanding of its synthesis,
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characterization, and physicochemical behavior based on available scientific literature. Further

research, particularly single-crystal X-ray diffraction studies, would be invaluable in providing a

more complete picture of the solid-state structure of this interesting molecule and would

undoubtedly aid in the rational design of new materials with tailored properties for separation

science and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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